Cas no 180606-37-5 (4(3H)-Pyrimidinone, 6-hydroxy-2-[4-(trifluoromethyl)phenyl]-)

• Product Name: 4(3H)-Pyrimidinone, 6-hydroxy-2-[4-(trifluoromethyl)phenyl]-
• CAS No: 180606-37-5
• MF: C₁₁H₇F₃N₂O₂
• MW: 256.180692911148
• CID: 906862
• PubChem ID: 15477092
• Update Time: 2025-04-19

4(3H)-Pyrimidinone, 6-hydroxy-2-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 6-HYDROXY-2-[4-(TRIFLUOROMETHYL)PHENYL]-4(3H)-PYRIMIDINONE
• 4-hydroxy-2-[4-(trifluoromethyl)phenyl]-1H-pyrimidin-6-one
• 6-hydroxy-2-(4'-trifluoromethylphenyl)-4-pyrimidinone
• 180606-37-5
• SCHEMBL7007719
• AKOS012922147
• 4(3H)-Pyrimidinone, 6-hydroxy-2-[4-(trifluoromethyl)phenyl]-

• Inchi： 1S/C11H7F3N2O2/c12-11(13,14)7-3-1-6(2-4-7)10-15-8(17)5-9(18)16-10/h1-5H,(H2,15,16,17,18)
• InChI Key： PKOBHYRUADTRSX-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1=NC(=CC(N1)=O)O)(F)F

Computed Properties

• Exact Mass: 256.04596196g/mol
• Monoisotopic Mass: 256.04596196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 61.7Ų